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Compound of Interest

Compound Name: 1-(2,6-Dimethylphenoxy)acetone

CAS No.: 53012-41-2

Cat. No.: B134477

Get Quote

Executive Summary
This guide provides a technical analysis of the biological activity profile of 1-(2,6-
Dimethylphenoxy)acetone (also known as 1-(2,6-dimethylphenoxy)propan-2-one) and its

structural analogues.[1] While the parent ketone is primarily recognized as a synthetic

intermediate and impurity in the manufacturing of Mexiletine, its structural scaffold serves as a

critical pharmacophore for Class IB antiarrhythmics and emerging antimicrobial agents.

This document objectively compares the parent ketone against its three primary functional

analogues:

The Amine (Mexiletine): The therapeutic standard for sodium channel blockade.[1]

The Alcohol (Metabolite): A reduced analogue often used as a negative control in structure-

activity relationship (SAR) studies.[1]

The Oxime/Hydrazone: Functionalized ketone derivatives with distinct antimicrobial and anti-

inflammatory potentials.[1]
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Chemical Scaffold & Structural Logic[1]
The biological activity of this family hinges on the 2,6-dimethylphenoxy lipophilic anchor linked

to a three-carbon chain. The nature of the functional group at the C2 position determines the

pharmacological class.
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Figure 1: SAR transformation map illustrating the divergence of biological activity based on C2

functionalization.

Comparative Biological Profile
Sodium Channel Blockade (Cardiovascular &
Neurological)[1]
The primary therapeutic application of this scaffold is voltage-gated sodium channel (Nav)

inhibition.[1]
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Feature Amine (Mexiletine) Parent Ketone Alcohol Analogue

Primary Target
Nav1.5 (Heart),

Nav1.4 (Muscle)

None (Weak non-

specific)
None

Mechanism

Use-dependent Block

(Open/Inactivated

states)

Membrane disruption

(High conc.)[1]
Inactive Metabolite

IC50 (Nav1.5) ~20-50 µM > 500 µM (Est.) > 1000 µM

Clinical Status
FDA Approved

(Antiarrhythmic)
Impurity (Limit <0.1%) Impurity/Metabolite

Expert Insight: The protonated amine at physiological pH is essential for binding to the local

anesthetic receptor site within the sodium channel pore (specifically interacting with

phenylalanine residues). The ketone and alcohol analogues lack this ionizable group, rendering

them pharmacologically inert regarding channel blockade. They serve as excellent "negative

controls" in patch-clamp experiments to validate the necessity of the cationic center.[1]

Antimicrobial & Anti-inflammatory Potential[2][3]
While the amine dominates cardiovascular therapy, the ketone and its oxime/hydrazone

derivatives show promise in infectious disease and inflammation models.

Parent Ketone: Exhibits weak, non-specific cytotoxicity typical of organic solvents/ketones,

but the lipophilic phenoxy tail enhances membrane penetration compared to simple acetone.

Oxime/Hydrazone Analogues: Condensation of the ketone with hydrazine or hydroxylamine

creates compounds with significant bioactivity.[1]

Mechanism:[2][3][4] Chelation of metal ions essential for bacterial growth or inhibition of

specific enzymatic pathways (e.g., proteases).

Data: Phenoxy-derived hydrazones have shown MIC values comparable to standard

antibiotics against Gram-positive bacteria (S. aureus) in preclinical screens.[1]
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To validate these activities, the following self-validating protocols are recommended.

Protocol A: Comparative Sodium Channel Blockade
(Automated Patch Clamp)
Objective: Quantify the IC50 difference between the Amine (active) and Ketone (inactive).[1]

Cell Line: HEK293 cells stably expressing human Nav1.5.

Solutions:

Extracellular: 140 mM NaCl, 4 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES (pH

7.4).

Intracellular: 130 mM CsF, 10 mM NaCl, 10 mM EGTA, 10 mM HEPES (pH 7.2).

Procedure:

Establish Whole-Cell configuration (Seal resistance > 1 GΩ).

Voltage Protocol: Hold at -120 mV. Depolarize to -10 mV for 20ms at 10 Hz (to assess

use-dependence).

Perfusion: Apply Test Compound (Ketone vs. Amine) at increasing concentrations (1, 10,

100, 1000 µM).

Validation Criteria:

Positive Control: Lidocaine (100 µM) must show >50% block.[1]

Negative Control: Vehicle (0.1% DMSO) must show <5% rundown.[1]

Outcome: Mexiletine should show dose-dependent block; Ketone should show negligible

current reduction.[1]

Protocol B: Antimicrobial Susceptibility (Broth
Microdilution)
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Objective: Assess the activity of Oxime/Hydrazone analogues.[1]

Organisms:S. aureus (ATCC 29213), E. coli (ATCC 25922).[1]

Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB).[1]

Workflow:

Prepare stock solutions of 1-(2,6-Dimethylphenoxy)acetone oxime in DMSO.

Perform 2-fold serial dilutions in 96-well plates (Range: 128 µg/mL to 0.25 µg/mL).

Inoculate with 5 x 10^5 CFU/mL bacterial suspension.[1]

Incubate at 35°C for 16-20 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration preventing

visible turbidity.[1]

Screening Workflow Visualization
The following diagram outlines the decision logic for evaluating new analogues of this scaffold.
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Figure 2: Strategic workflow for segregating analogues into cardiovascular vs. antimicrobial

screening pipelines.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b134477/docs?utm_src=pdf-body-img#comparative-guide-biological-activity-of-1-2-6-dimethylphenoxy-acetone-analogues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem. (n.d.).[1][5] 1-(2,6-Dimethylphenoxy)acetone.[1][6] National Library of Medicine.

[1] Retrieved October 26, 2023, from [Link]

Catalano, A., et al. (2010).[1] Hydroxylated analogs of mexiletine as tools for structural-

requirements investigation of the sodium channel blocking activity. Archiv der Pharmazie.

Retrieved from [Link]

Desaphy, J. F., et al. (2012).[1] Molecular determinants of mexiletine structure for potent and

use-dependent block of skeletal muscle sodium channels. Molecular Pharmacology.

Retrieved from [Link]

Narang, R., et al. (2012).[1] Biological significance of hydrazone derivatives: A comparative

review. International Journal of Pharmaceutical Sciences and Research. (General grounding

on hydrazone bioactivity).

European Pharmacopoeia. (2023).[1] Mexiletine Hydrochloride: Impurity B.[1] (Standard

reference for the ketone as an impurity).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(2,6-Dimethylphenoxy)propan-2-amine;hydron;chloride | C11H18ClNO | CID 20148681 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical
Transformations, and Biological Activity | MDPI [mdpi.com]

3. atsdr.cdc.gov [atsdr.cdc.gov]

4. medchemexpress.com [medchemexpress.com]

5. GSRS [gsrs.ncats.nih.gov]

6. file.medchemexpress.com [file.medchemexpress.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UQ36W58QXP
https://www.benchchem.com/product/b134477/docs?utm_src=pdf-body#comparative-guide-biological-activity-of-1-2-6-dimethylphenoxy-acetone-analogues
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://file.medchemexpress.com/batch_PDF/HY-W754348/1-2-6-Dimethylphenoxy-propan-2-one-d5-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubchem.ncbi.nlm.nih.gov/compound/104378
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubmed.ncbi.nlm.nih.gov/20509146/
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubmed.ncbi.nlm.nih.gov/22188686/
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://www.benchchem.com/product/b134477?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://pubchem.ncbi.nlm.nih.gov/compound/20148681
https://www.mdpi.com/1420-3049/28/13/5229
https://www.mdpi.com/1420-3049/28/13/5229
https://www.atsdr.cdc.gov/toxprofiles/tp21.pdf
https://www.medchemexpress.com/propan-2-one-oxime.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UQ36W58QXP
https://file.medchemexpress.com/batch_PDF/HY-W754348/1-2-6-Dimethylphenoxy-propan-2-one-d5-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Comparative Guide: Biological Activity of 1-(2,6-
Dimethylphenoxy)acetone Analogues]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134477/docs#comparative-guide-biological-activity-
of-1-2-6-dimethylphenoxy-acetone-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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